Cas no 92638-81-8 (10H-Spiro[acridine-9,9'-fluorene])

10H-Spiro[acridine-9,9'-fluorene] is a spiro-conjugated organic compound featuring a unique hybrid structure combining acridine and fluorene moieties. This rigid, three-dimensional architecture enhances thermal and morphological stability, making it suitable for applications in optoelectronic materials. Its extended π-conjugation system contributes to efficient charge transport properties, while the spiro-linkage minimizes intermolecular aggregation, improving solubility and film-forming characteristics. The compound exhibits strong blue fluorescence with high quantum yield, making it valuable for organic light-emitting diodes (OLEDs) and other photonic devices. Its synthetic versatility allows for further functionalization, enabling fine-tuning of electronic and optical properties for advanced material design.
10H-Spiro[acridine-9,9'-fluorene] structure
92638-81-8 structure
Product Name:10H-Spiro[acridine-9,9'-fluorene]
CAS No:92638-81-8
MF:C25H17N
MW:331.409186124802
MDL:MFCD29919320
CID:2950670
PubChem ID:13293439
Update Time:2025-06-09

10H-Spiro[acridine-9,9'-fluorene] Chemical and Physical Properties

Names and Identifiers

    • 10H-Spiro[acridine-9,9'-fluorene]
    • Spiro[10H-acridine-9,9'-fluorene]
    • spiro[acridine-9,9'-fluorene]
    • 10H-spiro[acridine-9,9-fluorene]
    • 10H-Spiro(acridine-9,9′-fluorene)
    • 10H-Spiro[acridine-9,9′-fluorene]
    • 92638-81-8
    • C25H17N
    • DB-191040
    • S0984
    • C16731
    • AKOS027325485
    • AS-63542
    • SY282019
    • AC-33533
    • SCHEMBL18314522
    • MFCD29919320
    • 10H-Spiro[acridine-9,9 inverted exclamation mark -fluorene]
    • Spiro[acridine-9(10H),9'-[9H]fluorene]
    • CS-0141555
    • MDL: MFCD29919320
    • Inchi: 1S/C25H17N/c1-3-11-19-17(9-1)18-10-2-4-12-20(18)25(19)21-13-5-7-15-23(21)26-24-16-8-6-14-22(24)25/h1-16,26H
    • InChI Key: GFOZRCASAHKFFT-UHFFFAOYSA-N
    • SMILES: C1C=C2NC3C(C4(C5C(=CC=CC=5)C5C4=CC=CC=5)C2=CC=1)=CC=CC=3

Computed Properties

  • Exact Mass: 331.136099547g/mol
  • Monoisotopic Mass: 331.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 6.3

Experimental Properties

  • Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 500.5±50.0 °C at 760 mmHg
  • Flash Point: 277.8±25.6 °C
  • Solubility: Insuluble (3.6E-5 g/L) (25 ºC),
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

10H-Spiro[acridine-9,9'-fluorene] Security Information

10H-Spiro[acridine-9,9'-fluorene] Pricemore >>

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10H-Spiro[acridine-9,9'-fluorene] Production Method

Production Method 1

Reaction Conditions
Reference
Aromatic heterocyclic delayed fluorescent compound and application in organic light-emitting diode device
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetic acid ,  Water ;  3 h, 60 - 80 °C
Reference
Preparation of spiro-acridine derivatives for organic electronic element
, Korea, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Chloroform ;  3.5 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Potassium fluoride ,  18-Crown-6 Solvents: Acetonitrile ;  24 h, 82 °C
Reference
Method for preparing 10H-spiro[acridine-9,9'-fluorene] and its derivatives using imine compound
, China, , ,

Production Method 4

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  15 min, 150 °C
1.2 0.5 h, 150 °C → 200 °C
Reference
Versatile Direct Cyclization Constructs Spiro-acridan Derivatives for Highly Efficient TADF emitters
Liu, He; Liu, Zhiwen; Li, Ganggang; Huang, Huaina; Zhou, Changjiang; et al, Angewandte Chemie, 2021, 60(22), 12376-12380

Production Method 5

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  rt → 140 °C; 15 min, 140 °C
1.2 140 °C → 200 °C; 30 min, 200 °C
Reference
Preparation of substituted spiro acridine derivatives as OLED materials
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 2 h, -78 °C
1.2 Solvents: Diethyl ether ;  -78 °C; 5 h, -78 °C
1.3 Reagents: Sodium chloride Solvents: Water
1.4 Catalysts: Hydrochloric acid Solvents: Acetic acid ;  90 °C; 8 h, 90 °C → 117 °C
Reference
Intramolecular Hydrogen-bonding in Thermally Activated Delayed Fluorescence Emitters: Is There Evidence Beyond Reasonable Doubt?
Hempe, Matthias; Kukhta, Nadzeya A. ; Danos, Andrew ; Batsanov, Andrei S. ; Monkman, Andrew P. ; et al, Journal of Physical Chemistry Letters, 2022, 13(35), 8221-8227

Production Method 7

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 3 h, rt
1.3 Reagents: Water
1.4 Catalysts: Methanesulfonic acid Solvents: Chloroform ;  2 h, reflux
Reference
Organic compound, and organic light-emitting display panel and organic light-emitting display device
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  50 min, 0 °C
1.2 Reagents: Water ;  rt
1.3 Reagents: Methanesulfonic acid Solvents: Chloroform ;  3 h, reflux
Reference
Luminescent materials having specific substituted heteraborin ring structures, delayed fluorescent materials, organic light emitting devices using them, and compounds for them
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 5 h, rt → 184 °C
1.2 20 h, 184 °C; cooled
1.3 Reagents: Water
Reference
Process for preparation of spirofluorene acridine compounds
, China, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Methanesulfonic acid Solvents: Chloroform ;  30 min, rt; > 24 h, reflux
Reference
Organic compound, and organic light emitting diode and organic light emitting display device including the same
, United States, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C
1.3 Reagents: Acetic acid ,  Hydrochloric acid
Reference
Condensed cyclic compound and organic light-emitting device including the same
, United States, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Acetic acid ,  Tetrahydrofuran
Reference
Organic compound, organic light emitting diode and organic light emitting device having the compound
, United States, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium fluoride ,  18-Crown-6 Solvents: Acetonitrile ;  24 h, 81 °C
Reference
Synthesis of Benzo[b]fluoranthenes and Spiroacridines from Fluorene-Derived Alkenes and N-Arylimines via a Tandem Reaction with Benzynes
Wang, Weihua; Wan, Hongwei; Du, Guangfen; Dai, Bin ; He, Lin, Organic Letters, 2019, 21(10), 3496-3500

Production Method 14

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 -78 °C; 12 h, -78 °C; -78 °C → rt
1.3 Reagents: Methanesulfonic acid ;  1 h, reflux; reflux → rt
1.4 Reagents: Water
Reference
Organic compound, and application and organic electroluminescence device thereof
, China, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  12 h, -78 °C; -78 °C → rt
1.2 Reagents: Methanesulfonic acid ;  reflux
1.3 Reagents: Water
Reference
Preparation of boracyclic compounds for organic light-emitting element
, World Intellectual Property Organization, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C
1.2 -78 °C; overnight, -78 °C → rt
1.3 Reagents: Methanesulfonic acid Solvents: Chloroform ;  10 h, reflux
Reference
Preparation of polycyclic aromatic compounds for organic electroluminescent devices
, China, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C
1.2 30 min, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Water
1.4 Reagents: Methanesulfonic acid Solvents: Chloroform ;  10 h, reflux; reflux → rt
1.5 Reagents: Sodium bicarbonate Solvents: Water ;  20 min, rt
Reference
Highly efficient blue organic light-emitting diodes from pyrimidine-based thermally activated delayed fluorescence emitters
Li, Bowen; Li, Zhiyi; Hu, Taiping; Zhang, Yong; Wang, Ying; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2018, 6(9), 2351-2359

Production Method 18

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 4 h, -78 °C
1.2 30 min, -78 °C; 12 h, rt
1.3 Solvents: Water ;  cooled
Reference
Controllable construction of red thermally activated delayed fluorescence molecules based on a spiro-acridine donor
Liu, Huanling; Zhang, Kai; Zou, Haipei; Mu, Qingfang; Song, Yuzhi; et al, Physical Chemistry Chemical Physics, 2023, 25(2), 1032-1044

Production Method 19

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 1 h, -78 °C
1.2 3 h, -78 °C → rt
1.3 Reagents: Water ;  rt
1.4 Reagents: Methanesulfonic acid Solvents: Chloroform ;  2 h, reflux
Reference
High efficiency pure blue thermally activated delayed fluorescence molecules having 10H-phenoxaborin and acridan units
Numata, Masaki; Yasuda, Takuma; Adachi, Chihaya, Chemical Communications (Cambridge, 2015, 51(46), 9443-9446

10H-Spiro[acridine-9,9'-fluorene] Raw materials

10H-Spiro[acridine-9,9'-fluorene] Preparation Products

10H-Spiro[acridine-9,9'-fluorene] Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:92638-81-8)10H-spiro[acridine-9,9'-fluorene]
Order Number:sfd997
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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10H-Spiro[acridine-9,9'-fluorene] Related Literature

Additional information on 10H-Spiro[acridine-9,9'-fluorene]

Comprehensive Overview of 10H-Spiro[acridine-9,9'-fluorene] (CAS No. 92638-81-8): Properties, Applications, and Future Prospects

10H-Spiro[acridine-9,9'-fluorene] (CAS No. 92638-81-8) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural and electronic properties. This spiro-conjugated molecule combines the acridine and fluorene moieties, resulting in a rigid, three-dimensional architecture that exhibits exceptional thermal stability and optoelectronic performance. Researchers and industries are increasingly exploring its potential in advanced materials, particularly in organic light-emitting diodes (OLEDs), photovoltaics, and molecular electronics.

The spiro structure of 10H-Spiro[acridine-9,9'-fluorene] is a key feature that sets it apart from conventional planar aromatic systems. This non-planarity reduces intermolecular interactions, minimizing aggregation-caused quenching (ACQ) and enhancing luminescence efficiency—a critical factor for OLED emitters. Recent studies highlight its high quantum yield and tunable emission wavelengths, making it a promising candidate for next-generation display technologies and lighting solutions.

In the context of sustainability and green chemistry, 10H-Spiro[acridine-9,9'-fluorene] aligns with the growing demand for eco-friendly materials. Its synthetic routes are being optimized to reduce hazardous byproducts, addressing concerns about environmental impact. Additionally, its potential applications in organic photovoltaics (OPVs) contribute to the global push for renewable energy solutions, as researchers seek to improve solar cell efficiency using novel hole-transport materials.

From a commercial perspective, the compound’s stability under operational conditions (e.g., high temperatures and prolonged UV exposure) makes it attractive for durable electronic devices. Companies investing in flexible electronics and wearable technology are particularly interested in derivatives of 10H-Spiro[acridine-9,9'-fluorene] due to their mechanical robustness and processability via solution-based deposition techniques.

Ongoing research is also exploring its role in bioimaging and sensor development, leveraging its fluorescence properties for detecting biological analytes or environmental pollutants. This multidisciplinary applicability underscores its versatility beyond traditional optoelectronic uses.

In summary, 10H-Spiro[acridine-9,9'-fluorene] (CAS No. 92638-81-8) represents a cutting-edge material at the intersection of chemistry, physics, and engineering. Its development reflects broader trends in smart materials and sustainable technology, positioning it as a compound of strategic importance for future innovations. As synthetic methodologies advance and applications diversify, this molecule is poised to play a pivotal role in shaping next-gen technologies.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:92638-81-8)10H-spiro[acridine-9,9'-fluorene]
sfd997
Purity:99.9%
Quantity:200kg
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